N-1,3-benzodioxol-5-yl-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[6-[(2-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C27H22N4O5S2/c1-17-6-2-3-7-18(17)14-31-21-9-5-4-8-20(21)26-24(38(31,33)34)13-28-27(30-26)37-15-25(32)29-19-10-11-22-23(12-19)36-16-35-22/h2-13H,14-16H2,1H3,(H,29,32)
• InChI Key: ULIFJBFVTSHVDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=CC6=C(C=C5)OCO6
• Molecular Formula: C27H22N4O5S2
• Molecular Weight: 546.6 g/mol

Description

N-1,3-benzodioxol-5-yl-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C27H22N4O5S2 and its molecular weight is 546.62. The purity is usually 95%.
BenchChem offers high-quality N-1,3-benzodioxol-5-yl-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-1,3-benzodioxol-5-yl-2-{[6-(2-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Benzothiazole derivatives have been identified for their potent antioxidant activities, which are crucial for mitigating oxidative stress-related cellular damage. Cabrera-Pérez et al. (2016) synthesized benzothiazole-isothiourea derivatives and evaluated their free radical scavenging activity, demonstrating significant antioxidant properties in vitro and ex vivo. This antioxidant capability is particularly relevant in the context of preventing or managing conditions associated with oxidative stress, including certain types of toxicity and chronic diseases (Cabrera-Pérez et al., 2016).

Antitumor and Anticancer Activities

The synthesis and evaluation of benzothiazole derivatives for their antitumor and anticancer activities have been a significant area of research. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with varying heterocyclic rings, demonstrating considerable anticancer activity against multiple human tumor cell lines. This suggests the potential of these compounds as therapeutic agents in cancer treatment (Yurttaş et al., 2015). Moreover, Havrylyuk et al. (2010) and Fallah-Tafti et al. (2011) reported on novel benzothiazole derivatives with significant anticancer activity, highlighting the diversity and potential efficacy of these compounds in oncology research (Havrylyuk et al., 2010); (Fallah-Tafti et al., 2011).

Antibacterial and Antifungal Activities

Benzothiazole pyrimidine derivatives have been synthesized and shown to possess potent antibacterial and antifungal activities. Maddila et al. (2016) developed a series of benzothiazole derivatives that exhibited superior efficacy compared to standard drugs against a range of bacterial and fungal pathogens. These findings underscore the potential of such compounds in developing new antimicrobial agents (Maddila et al., 2016).

Anticonvulsant Agents

Research on benzothiazole derivatives has also extended into their potential as anticonvulsant agents. Liu et al. (2016) synthesized new benztriazoles with heterocycle substituents and evaluated their efficacy in anticonvulsant activity tests. Their work identified compounds with significant potency and lower neurotoxicity, offering insights into developing safer anticonvulsant therapies (Liu et al., 2016).